5-(2,5-Difluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 5-(2,5-difluorophenyl)-2-fluorophenol
• InChI: InChI=1S/C12H7F3O/c13-8-2-4-10(14)9(6-8)7-1-3-11(15)12(16)5-7/h1-6,16H
• InChI Key: FSDVGMWZCTWPJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)F)F)O)F
• Molecular Formula: C12H7F3O
• DSSTOX Substance ID: DTXSID30684236
• Molecular Weight: 224.18 g/mol
• CAS RN: 1261918-09-5

Description

5-(2,5-Difluorophenyl)-2-fluorophenol, 95% (5-DFPF-2-FP) is a fluorinated phenol derivative that has been used in various scientific research applications, such as synthetic organic chemistry and drug discovery. It is a colorless solid that is soluble in organic solvents, such as chloroform, ether, and acetone. 5-DFPF-2-FP has been used as a building block in the synthesis of a range of organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

5-(2,5-Difluorophenyl)-2-fluorophenol, 95% is a fluorinated phenol derivative that has a number of unique properties that make it useful in scientific research applications. The fluorinated phenol moiety of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% is highly reactive and can be used as a nucleophilic reagent in a variety of organic synthesis reactions. In addition, the fluorinated phenol moiety can also act as an electron-withdrawing group, making it useful as a synthetic intermediate in the synthesis of various organic compounds.
Biochemical and Physiological Effects
5-(2,5-Difluorophenyl)-2-fluorophenol, 95% has not been studied extensively for its biochemical and physiological effects. It is known to be a weakly acidic compound, with a pKa of 7.89. It is also known to be a weakly basic compound, with a pKb of 8.22. In addition, 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% has been found to be non-toxic in animal studies.

Advantages and Limitations for Lab Experiments

The main advantage of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% is its versatility as a starting material in the synthesis of a range of organic compounds. It is also relatively easy to synthesize and is readily available from chemical suppliers. However, it is important to note that the fluorinated phenol moiety of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% can be highly reactive, and it is important to take the necessary precautions when handling this compound in the laboratory.

Future Directions

The synthesis of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% could be further optimized to improve the efficiency of the reaction and reduce the cost of production. In addition, further research could be conducted to investigate the potential applications of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% in the synthesis of other organic compounds. Finally, further studies could be conducted to explore the potential biochemical and physiological effects of 5-(2,5-Difluorophenyl)-2-fluorophenol, 95%, as well as its potential toxicity.

Synthesis Methods

5-(2,5-Difluorophenyl)-2-fluorophenol, 95% can be synthesized from the reaction of 2,5-difluorophenol and 2-fluorophenol in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically conducted in an organic solvent such as dichloromethane, and the reaction mixture is then cooled and filtered to obtain the desired product.

Scientific Research Applications

5-(2,5-Difluorophenyl)-2-fluorophenol, 95% has been used in the synthesis of a range of organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It has also been used as a starting material in the synthesis of a range of fluorinated compounds, such as fluorinated amines, fluorinated ethers, and fluorinated alcohols. In addition, 5-(2,5-Difluorophenyl)-2-fluorophenol, 95% has been used as a reagent in the synthesis of a variety of heterocyclic compounds, such as pyridines, pyrimidines, and quinolines.